Peraksine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Peraksine and its derivatives have been synthesized through various chemical strategies, highlighting the complexity of its molecular architecture. A significant contribution to the field is the development of a general strategy for the synthesis of C-19 methyl-substituted alkaloids, including this compound. This methodology emphasizes critical chemical reactions such as haloboration, regioselective hydroboration, controlled oxidation, and a pioneering Pd-catalyzed α-vinylation reaction on a chiral C-19 alkyl-substituted substrate (Edwankar, R. V., Edwankar, C. R., Deschamps, J., & Cook, J., 2014).
Molecular Structure Analysis
The molecular structure of this compound was elucidated through the analysis of X-ray diffraction data, chemical, and mass spectral evidence. This compound has been shown to be a new type of hexacyclic indole alkaloid related to perakine, with its structure established from methiodide analysis (Kiang, A., Loh, S., Demanczyk, M., Gemenden, C., Papariello, G., & Taylor, W., 1966).
Chemical Reactions and Properties
Research on this compound derivatives has demonstrated their potential for various chemical reactions and bioactivities. For instance, new this compound derivatives isolated from Rauvolfia vomitoria have shown significant anti-inflammatory activities, which were evaluated through their effects on NO production in LPS-induced RAW264.7 mouse macrophages (Zhan, G., Miao, R., Zhang, F., Hao, Y., Zhang, Y., Zhang, Y., Khurm, M., Zhang, X., & Guo, Z., 2020).
Scientific Research Applications
Chemical Structure and Synthesis :
- Peraksine is identified as a hexacyclic indole alkaloid related to perakine, with its structure established through X-ray diffraction and chemical analysis (Kiang et al., 1966).
- There has been development in the synthesis of this compound derivatives, enhancing the understanding of its chemical properties (Edwankar et al., 2014).
Biological Activities :
- New this compound derivatives isolated from Rauvolfia vomitoria have shown potential anti-inflammatory activities, with rauvomine C displaying significant effects on NO production in LPS-induced RAW264.7 mouse macrophages (Zhan et al., 2020).
- Perakine reductase, involved in the biosynthesis of plant monoterpenoid indole alkaloids including this compound, has been identified and characterized, extending the alkaloidal network of Rauvolfia plants (Sun et al., 2008).
- Novel alkaloids isolated from Rauwolfia sumatrana, including this compound, have expanded the understanding of the chemical diversity and potential pharmacological activities of these compounds (Subhadhirasakul et al., 1994).
Diverse Alkaloid Composition :
- Studies on Rauwolfia species have revealed a diverse composition of alkaloids, including this compound, contributing to the pharmacological potential of these plants (Habib & Court, 1974).
Mechanism of Action
Mode of Action
It is known that peraksine interacts with its targets, leading to changes in the body’s biochemical processes .
Biochemical Pathways
This compound is involved in the biosynthesis of plant monoterpenoid indole alkaloids . It is catalyzed by Perakine reductase (PR), an enzyme that plays a role in a side-branch of the 10-step biosynthetic pathway of the alkaloid ajmaline . PR has a broad substrate acceptance, converting various compounds which belong to three substrate groups: benzaldehyde, cinnamic aldehyde derivatives, and monoterpenoid indole alkaloids .
Result of Action
This compound and its derivatives have been found to exhibit potential anti-inflammatory activities . For instance, the new framework alkaloid rauvomine C showed significant anti-inflammatory activities on NO production in LPS-induced RAW264.7 mouse macrophages .
properties
IUPAC Name |
21-methyl-18-oxa-1,11-diazahexacyclo[11.8.0.02,16.04,12.05,10.015,20]henicosa-4(12),5,7,9-tetraen-17-ol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O2/c1-9-13-8-23-19(22)17-11(13)6-16-18-12(7-15(17)21(9)16)10-4-2-3-5-14(10)20-18/h2-5,9,11,13,15-17,19-20,22H,6-8H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVOPRJWLXUCHRL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C2COC(C3C2CC4N1C3CC5=C4NC6=CC=CC=C56)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Q & A
Q1: What is the molecular formula and structure of peraksine?
A1: this compound has a molecular formula of C21H28N2O3. [, ] It is characterized as a monoterpenoid indole alkaloid. [] While its complete three-dimensional structure was initially unclear, later research revealed this compound exists as a mixture of two epimers. [, ]
Q2: Where is this compound naturally found?
A2: this compound was first discovered in Rauvolfia perakensis. [, ] It has also been isolated from Rauvolfia vomitoria [, , ], Rauvolfia verticillata [], and Rauvolfia sumatrana [].
Q3: Has this compound been synthesized in the lab?
A3: Yes, total synthesis of (+)-dihydrothis compound-17-al, (+)-dihydrothis compound, and (+)-peraksine has been achieved. [] This achievement provides a platform for further research into the compound's properties and potential applications.
Q4: What are the potential medicinal properties of this compound?
A4: Research suggests this compound derivatives isolated from Rauvolfia vomitoria stems exhibit potential anti-inflammatory activities. [] Additionally, a study using a network analysis combined with pharmacological evaluation suggested this compound as one of the potentially active components of Wuwei Shexiang pills, a traditional Tibetan medicine used to treat rheumatoid arthritis. [] This study proposed that this compound might act on the PI3K/AKT, MAPK, cell cycle, and apoptotic pathways to exert its anti-inflammatory effects. []
Q5: Is there any information about the biosynthesis of this compound?
A5: While the complete biosynthetic pathway of this compound has not been fully elucidated, research has identified perakine reductase, an enzyme from the aldo-keto reductase (AKR) family, involved in the biosynthesis of perakine. [] This finding suggests a potential link in the alkaloidal network within the Rauvolfia plant and might provide insights into the biosynthesis of related alkaloids like this compound.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.